Tert-butyl 4-(4-aminobenzylidene)piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-[(4-aminophenyl)methylidene]piperidine-1-carboxylate
• InChI: InChI=1S/C17H24N2O2/c1-17(2,3)21-16(20)19-10-8-14(9-11-19)12-13-4-6-15(18)7-5-13/h4-7,12H,8-11,18H2,1-3H3
• InChI Key: GRCFZNNNVGTVLW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(=CC2=CC=C(C=C2)N)CC1
• Molecular Formula: C17H24N2O2
• Molecular Weight: 288.4 g/mol

Description

Tert-butyl 4-(4-aminobenzylidene)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C17H24N2O2 and its molecular weight is 288.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

tert-Butyl 4-(3-fluoro-4-nitrobenzylidene)piperidine-1-carboxylate (2.97 mmol, 1 g), iron(II) sulfate heptahydrate (20.42 mmol, 5.68 g) and ammonia (10.02 mmol, 11.39 ml) were combined in ethanol (20 mL) and heated at 85° C. overnight. The reaction mixture was diluted with dichloromethane and water then filtered through celite. The organic phase of the filtrate was dried and concentrated under reduced pressure. The resulting residue was purified by silica gel column chromatography (eluting with dichloromethane to 3% methanol/dichloromethane) to afford the intermediate tert-butyl 4-(4-aminobenzylidene)piperidine-1-carboxylate (600 mg).